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Compound of Interest

Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348 Get Quote

An In-depth Technical Guide to Vinylboronic Acid Dibutyl Ester

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of vinylboronic acid dibutyl ester. It includes detailed experimental

protocols and safety information relevant to its use in laboratory and research settings.

Chemical Properties and Structure
Vinylboronic acid dibutyl ester, also known as dibutyl vinylboronate, is an important reagent

in organic synthesis, particularly in cross-coupling reactions.[1] It is a colorless to almost

colorless clear liquid.[1][2]

Physicochemical Properties
The key physicochemical properties of vinylboronic acid dibutyl ester are summarized in the

table below for easy reference.
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Property Value

CAS Number 6336-45-4[3]

Molecular Formula C₁₀H₂₁BO₂[1][3]

Molecular Weight 184.08 g/mol [3]

Density 0.835 g/mL at 25 °C

Boiling Point 35-40 °C at 0.1 atm[1]

Refractive Index n20/D 1.4180[1]

Flash Point 67.2 °C (153.0 °F)

Storage Temperature 2-8°C[1]

Purity Typically >94-97%[2]

Stabilizer
Often contains 2-3 wt. % phenothiazine to

prevent polymerization

Chemical Structure
The structure of vinylboronic acid dibutyl ester consists of a vinyl group and two butoxy

groups attached to a central boron atom.

Linear Formula: H₂C=CHB(OCH₂CH₂CH₂CH₃)₂

SMILES String: CCCCOB(OCCCC)C=C

InChI Key: JQKJEPJLCSCBGW-UHFFFAOYSA-N
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Starting Materials:
- Acetylene

- Borane source (e.g., HBpin)
- n-Butanol

Hydroboration of Acetylene

Vinylboronate Intermediate

Transesterification with n-Butanol

Vinylboronic Acid Dibutyl Ester

Purification
(e.g., Distillation)

Pure Vinylboronic Acid Dibutyl Ester

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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